Ethyl 1-(4-fluorophenyl)-4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C23H22FN3O6/c1-4-32-23(30)22-19(12-21(29)27(26-22)16-8-6-15(24)7-9-16)33-13-20(28)25-17-11-14(2)5-10-18(17)31-3/h5-12H,4,13H2,1-3H3,(H,25,28)
• InChI Key: UHCQELUKRQRZQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=C(C=CC(=C2)C)OC)C3=CC=C(C=C3)F
• Molecular Formula: C23H22FN3O6
• Molecular Weight: 455.4 g/mol

Description

Ethyl 1-(4-fluorophenyl)-4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H22FN3O6 and its molecular weight is 455.442. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Synthesis Applications

Research by Nikolaenkova et al. (2019) explores the reactivity of α-hydroxyamino oximes with ethyl glyoxylate, leading to the formation of imidazole and oxadiazine derivatives, indicating the potential of such compounds in synthesizing heterocyclic compounds with specific functional groups (Nikolaenkova, Tikhonov, & Grishchenko, 2019). Similarly, Wu et al. (2006) demonstrated the synthesis of fluorescent molecules and potential herbicidal compounds through reactions involving ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate, showing the utility of such compounds in developing novel bioactive molecules (Wu et al., 2006).

Potential in Medicinal Chemistry

Mizuno et al. (2006) described the syntheses of metabolites of a specific quinoline derivative, showcasing the importance of such chemical transformations in understanding and developing new pharmacologically active compounds (Mizuno et al., 2006). This indicates the potential of Ethyl 1-(4-fluorophenyl)-4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate and similar compounds in the synthesis of drug metabolites and active pharmaceutical ingredients.

Antimicrobial and Antioxidant Studies

Raghavendra et al. (2016) synthesized ethyl cyclopropanecarboxylate derivatives and evaluated their antimicrobial and antioxidant activities, suggesting the potential of structurally related compounds in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Biological Activity and Chemical Synthesis

Hassan et al. (2014) synthesized pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, including cytotoxic activity evaluation against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the importance of such compounds in cancer research and potential therapeutic applications (Hassan, Hafez, & Osman, 2014).